Cas no 80115-67-9 (2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-
• CAS No: 80115-67-9
• MF: C₈H₁₁FN₂O₂
• MW: 186.183545351028
• CID: 730441
• PubChem ID: 348852
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-diethyl-5-fluoro-
• Uracil, 1,3-diethyl-5-fluoro-
• 1,3-diethyl-5-fluoropyrimidine-2,4-dione
• NSC-408344
• NSC408344
• 80115-67-9
• SCHEMBL9802893
• DTXSID40325047
• OBQZGHRMWAUWPE-UHFFFAOYSA-N
• 1,3-diethyl-5-fluorouracil

• Inchi： 1S/C8H11FN2O2/c1-3-10-5-6(9)7(12)11(4-2)8(10)13/h5H,3-4H2,1-2H3
• InChI Key： OBQZGHRMWAUWPE-UHFFFAOYSA-N
• SMILES： FC1=CN(CC)C(N(C1=O)CC)=O

Computed Properties

• Exact Mass: 186.08053
• Monoisotopic Mass: 186.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines